Cas no 656800-88-3 (Phenol, 4-bicyclo[3.3.1]non-9-yl-)

Phenol, 4-bicyclo[3.3.1]non-9-yl- structure
656800-88-3 structure
Product Name:Phenol, 4-bicyclo[3.3.1]non-9-yl-
CAS No:656800-88-3
MF:C15H20O
MW:216.318704605103
CID:397694
PubChem ID:44359462
Update Time:2025-04-19

Phenol, 4-bicyclo[3.3.1]non-9-yl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-bicyclo[3.3.1]non-9-yl-
    • 4-(9-bicyclo[3.3.1]nonanyl)phenol
    • 4-bicyclo[3.3.1]non-9-yl phenol
    • 4-Bicyclo[3.3.1]non-9-yl-phenol
    • CHEMBL138671
    • 4-(Bicyclo[3.3.1]nonan-9-yl)phenol
    • SCHEMBL1516055
    • BNZRNFYGJADDOM-UHFFFAOYSA-N
    • 656800-88-3
    • DTXSID30658437
    • Inchi: 1S/C15H20O/c16-14-9-7-13(8-10-14)15-11-3-1-4-12(15)6-2-5-11/h7-12,15-16H,1-6H2
    • InChI Key: BNZRNFYGJADDOM-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1C2CCCC1CCC2

Computed Properties

  • Exact Mass: 216.1515
  • Monoisotopic Mass: 216.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 4.9

Experimental Properties

  • PSA: 20.23
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